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For researchers, scientists, and drug development professionals venturing into network
analysis, understanding the dynamics of Border Gateway Protocol (BGP) routing is crucial.
This guide provides a comparative overview of methodologies to generate time-series datasets
of advertised routes for a specific Autonomous System (AS), in this case, AS1928370. We will
explore publicly available data sources and open-source tools, presenting supporting protocols
and data structures for effective analysis.

Public BGP Data Repositories: The Foundation for
Time-Series Analysis

The primary sources for historical BGP data are public repositories that collect routing
information from a global network of vantage points. Two of the most prominent repositories
are:

e RIPE NCC's Routing Information Service (RIS): RIS collects and stores Internet routing data
from a globally distributed set of Remote Route Collectors (RRCs).[1][2][3] This data is
accessible through various tools and raw data dumps.[1][2]

» University of Oregon's RouteViews: Similar to RIS, RouteViews collects BGP data from a
wide range of peers, providing valuable insights into the global routing table.[4][5][6] The
data is available via archives and a dedicated API.[5][7]
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Both repositories store data in the Multi-threaded Routing Toolkit (MRT) format, which can
capture BGP update messages, withdrawals, and routing table dumps.[8]

Comparison of Tools for Data Extraction and
Analysis

Several tools can be utilized to query these repositories and construct a time-series dataset for
AS1928370. The choice of tool depends on the desired level of detail, the complexity of the
analysis, and the user's technical expertise.
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Experimental Protocols for Time-Series Data
Generation

Here, we outline detailed methodologies for generating a time-series dataset of AS1928370's
advertised routes using the compared tools.

Protocol 1: Using RIPEstat for a High-Level Time-Series
Dataset

This protocol is suitable for researchers seeking a quick overview of the routing history of
AS1928370.

Objective: To obtain a time-series dataset of prefixes originated by AS1928370.
Methodology:

Access the RIPEstat Data API: Utilize the routing-history endpoint.[12]

o Formulate the API Query: Construct a URL to query for AS1928370.
o https://stat.ripe.net/data/routing-history/data.json?resource=AS1928370

o Specify Time Interval (Optional): Use the starttime and endtime parameters for a specific
period.

e Process the JSON Output: The output will contain a list of prefixes originated by AS1928370
and the timelines of their announcements.[12]

o Data Structuring: Parse the JSON response and structure the data into a table with the
following columns: prefix, starttime, endtime, peer_count.
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Protocol 2: Using BGPStream for a Detailed Time-Series
Dataset

This protocol is designed for in-depth analysis, allowing for the examination of individual BGP

update messages.

Objective: To create a detailed time-series dataset of BGP announcements and withdrawals
related to AS1928370.

Methodology:
« Install PyBGPStream: Set up the Python environment for BGPStream.

» Develop a Python Script: Write a script to iterate through BGP data and filter for records
related to AS1928370.

o Configure BGPStream:
o Set the data source to RIPE RIS and/or RouteViews.
o Define the time interval of interest.
o Filter the stream for records where AS1928370 is the origin AS.

e Process BGP Records: For each BGP record, extract relevant information from the BGP
update messages.[18][19]

o Data Structuring: Store the extracted data in a structured format (e.g., CSV or a database)
with the following fields: timestamp, record_type (announcement/withdrawal), prefix,
as_path, communities.

Quantitative Data Summary

The following table showcases the typical quantitative data that can be extracted for a time-
series analysis of AS1928370's advertised routes.
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. L. Example Data Point
Metric Description .
(Hypothetical)

) ) The number of unique IP
Advertised Prefixes ] 15
prefixes announced by the AS.

The count of BGP messages
Announcements announcing a new or updated 120 per hour

route.

The count of BGP messages
Withdrawals withdrawing a previously 30 per hour

announced route.

The average number of ASes
AS Path Length (Avg) in the path to the announced 4.2

prefixes.

The number of times a prefix is
Origin Changes announced with a different 2

origin AS.

The number of monitoring
Peer Visibility peers that observe the 95%

announced routes.

Visualizations

Visualizing the data collection and analysis workflow can provide clarity. The following diagrams
are generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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